Cas no 101882-99-9 (1-[2-(2-Butoxyethoxy)ethoxy]decane)
101882-99-9 structure
Product Name:1-[2-(2-Butoxyethoxy)ethoxy]decane
CAS No:101882-99-9
MF:C18H38O3
MW:302.492526531219
CID:2623219
PubChem ID:53427933
Update Time:2025-04-21
1-[2-(2-Butoxyethoxy)ethoxy]decane Chemical and Physical Properties
Names and Identifiers
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- 101882-99-9
- DTXSID40699674
- 1-(2-(2-BUTOXY-ETHOXY)-ETHOXY)-DECANE
- 1-[2-(2-Butoxyethoxy)ethoxy]decane
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- Inchi: 1S/C18H38O3/c1-3-5-7-8-9-10-11-12-14-20-16-18-21-17-15-19-13-6-4-2/h3-18H2,1-2H3
- InChI Key: WMCXGBNMGUGZFA-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCCC)CCCCCCCCCC
Computed Properties
- Exact Mass: 302.282095g/mol
- Monoisotopic Mass: 302.282095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 18
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 302.5g/mol
- XLogP3: 5.2
- Topological Polar Surface Area: 27.7Ų
1-[2-(2-Butoxyethoxy)ethoxy]decane Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
101882-99-9 (1-[2-(2-Butoxyethoxy)ethoxy]decane) Related Products
- 107-98-2(1-methoxypropan-2-ol)
- 97-99-4(Tetrahydrofurfuryl alcohol)
- 100-72-1(Tetrahydropyran-2-methanol)
- 111-29-5(pentane-1,5-diol)
- 111-32-0(4-Methoxy-1-butanol)
- 110-98-5(Dipropylene glycol)
- 111-27-3(1-Hexanol)
- 106-87-6(4-Vinylcyclohexene dioxide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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